

STX-0119 plasma concentration maintenance in vivo

Author: Smolecule Technical Support Team, Date: February 2026

Compound Focus: STX-0119

CAS No.: 851095-32-4

Cat. No.: S548070

[Get Quote](#)

STX-0119 Plasma Concentration Profile

The following table summarizes the key quantitative data from an in vivo study on **STX-0119**:

| Parameter | Value | Experimental Context |
|---|----------------------|--|
| Dosage | 160 mg/kg | Administered to male BALB/cA- <i>v/v</i> nude mice with SCC-3 lymphoma xenograft via oral gavage, once daily for 4 days [1] [2] [3]. |
| Plasma Concentration | >100 µg/mL (>260 µM) | Measured in mouse plasma, maintained for at least 8 hours after a single oral administration [1] [2] [3]. |
| Reported IC ₅₀ (STAT3 Transcription) | 74 µM | Measured in a STAT3-dependent luciferase reporter gene assay using HeLa cells [1] [3]. |
| Reported IC ₅₀ (Cell Proliferation) | 15 - 44 µM | Range observed in various cancer stem-like cell lines derived from recurrent glioblastoma [4]. |

Detailed Experimental Protocols

Here are the methodologies for key experiments investigating **STX-0119**, which you can adapt and optimize for your research.

In Vivo Efficacy and Pharmacokinetics Protocol

This protocol is the source of the plasma concentration data and demonstrates the compound's in vivo activity.


- **Animal Model:** Male BALB/cA-*v/v* nude mice with a subcutaneous SCC-3 lymphoma xenograft [1] [2].
- **Dosing Formulation:** **STX-0119** was suspended and diluted in a sterile **0.5% methyl cellulose 400 cp solution** for oral administration [5] [2].
- **Dosing Regimen:** **160 mg/kg** administered by oral gavage once daily for four days [1] [2] [3].
- **Plasma Concentration Measurement:** Blood samples were collected, and plasma concentrations were determined, confirming levels $>100 \mu\text{g/mL}$ at 8 hours post-dose [1] [2].
- **Efficacy Assessment:** This regimen resulted in significant inhibition of SCC-3 tumor growth [1] [2] [3].

In Vitro STAT3 Dimerization & Target Inhibition Assay

This cell-based protocol is used to confirm the direct mechanism of action of **STX-0119**.

- **Cell Lines:** HEK293 and MDA-MB-468 (a human breast cancer cell line) [2] [3].
- **Compound Treatment:** Cells are treated with **STX-0119** at concentrations ranging from **10 to 50 μM** for 24 hours [2].
- **Key Analytical Method: Western Blot Analysis**
 - **Procedure:** After treatment, total protein is extracted from cell lysates. Proteins are separated by SDS-PAGE, transferred to a membrane, and probed with specific antibodies.
 - **Targets Analyzed:**
 - **STAT3 and p-STAT3 (Tyr705):** To confirm that **STX-0119** does not affect upstream phosphorylation [1].
 - **STAT3 Target Proteins:** Such as **c-Myc, cyclin D1, and survivin**, which are expected to be downregulated in a concentration-dependent manner [1] [2].
- **Expected Outcome:** **STX-0119** inhibits STAT3 dimerization by directly interacting with the STAT3 protein, leading to reduced expression of its downstream target oncoproteins without affecting phosphorylation levels [1] [3].

The experimental workflow for these key assays can be visualized as follows:



[Click to download full resolution via product page](#)

Frequently Asked Questions (FAQs)

Q: The in vitro IC₅₀ for STX-0119 in my cell lines is around 30 μ M, but the maintained plasma concentration in mice is much higher (~260 μ M). Why is there a discrepancy? A: This is a common observation in drug development. The in vitro IC₅₀ is determined in a controlled system with direct cell exposure. In vivo, factors like **protein binding, tissue distribution, and cellular uptake efficiency** can

reduce the fraction of the drug that is truly bioavailable at the target site. The high plasma concentration ensures that a sufficient amount of the unbound, active compound reaches the tumor tissue to exert its effect.

Q: What is a suitable vehicle for formulating STX-0119 for in vivo studies? **A:** Research studies have successfully used a **sterile 0.5% methyl cellulose 400 cp solution** to suspend **STX-0119** for oral administration (gavage) in mice [5]. For in vitro studies, **DMSO** is a common solvent for preparing stock solutions [2].

Q: Does STX-0119 inhibit STAT3 phosphorylation? **A: No.** A key characteristic of **STX-0119's** mechanism is that it **directly inhibits STAT3 dimerization** without affecting its phosphorylation at Tyr705. This is confirmed by western blot analyses showing that levels of p-STAT3 remain unchanged upon treatment, while downstream targets like c-Myc are suppressed [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Identification of a New Series of STAT3 Inhibitors by Virtual ... [pmc.ncbi.nlm.nih.gov]
2. - STX | inhibitor/agonist | CAS 851095-32-4 | Buy 0119 - STX from... 0119 [invivochem.com]
3. STX-0119 is a Selective, Orally Active STAT3 Dimerization ... [medchemexpress.com]
4. Effect of the STAT3 inhibitor STX - 0119 on the proliferation of cancer... [pubmed.ncbi.nlm.nih.gov]
5. Effect of the STAT3 inhibitor STX - 0119 on the proliferation of... [spandidos-publications.com]

To cite this document: Smolecule. [STX-0119 plasma concentration maintenance in vivo]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548070#stx-0119-plasma-concentration-maintenance-in-vivo>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com